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Compound of Interest

Compound Name: 2-Cyanoethyl isothiocyanate

Cat. No.: B101025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Cyanoethyl isothiocyanate, also known as 3-isothiocyanatopropanenitrile, is a bifunctional

organic compound containing both a cyano (-C≡N) and an isothiocyanate (-N=C=S) group.

This unique structural feature imparts a distinct reactivity profile, making it a molecule of

interest in organic synthesis and potentially in the development of novel therapeutic agents.

The electrophilic nature of the isothiocyanate group allows for reactions with a wide range of

nucleophiles, while the cyano group can participate in various chemical transformations. This

guide provides a comprehensive overview of the chemical properties, synthesis, analysis, and

known biological activities of 2-Cyanoethyl isothiocyanate, tailored for a scientific audience.

Chemical and Physical Properties
Quantitative data for 2-Cyanoethyl isothiocyanate is summarized in the table below. The

available information is a combination of experimental data for closely related compounds and

predicted values, as specific experimental data for this compound is limited in publicly

accessible literature.
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Property Value Source

Molecular Formula C₄H₄N₂S [1]

Molecular Weight 112.15 g/mol [1]

Predicted XlogP 1.3 [1]

Monoisotopic Mass 112.00952 Da [1]

Note: Specific experimental values for boiling point, melting point, density, and solubility of 2-
Cyanoethyl isothiocyanate are not readily available in the cited literature. For context, related

isothiocyanates such as 2-chloroethyl isothiocyanate and 2-phenylethyl isothiocyanate exhibit a

wide range of boiling points, influenced by their respective substituents.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-Cyanoethyl
isothiocyanate.

Mass Spectrometry: The isothiocyanate group typically leads to characteristic fragmentation

patterns. For 2-Cyanoethyl isothiocyanate, predicted mass-to-charge ratios (m/z) for

various adducts have been calculated, including [M+H]⁺ at 113.01680 and [M+Na]⁺ at

134.99874.[1]

Infrared (IR) Spectroscopy: The IR spectrum is expected to show a strong, characteristic

absorption band for the asymmetric stretching of the -N=C=S group, typically in the range of

2000-2200 cm⁻¹. Another key feature would be the stretching vibration of the nitrile (-C≡N)

group, which appears in the region of 2210-2260 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would be expected to show two triplet signals

corresponding to the two methylene (-CH₂-) groups of the ethyl chain. The chemical shifts

would be influenced by the neighboring cyano and isothiocyanate groups.

¹³C NMR: The carbon NMR spectrum would provide signals for the four distinct carbon

atoms: the nitrile carbon, the two methylene carbons, and the isothiocyanate carbon. The
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isothiocyanate carbon signal is often broad.

Reactivity and Stability
The reactivity of 2-Cyanoethyl isothiocyanate is primarily dictated by the electrophilic carbon

atom of the isothiocyanate group, which readily reacts with nucleophiles such as amines, thiols,

and alcohols to form thioureas, dithiocarbamates, and thiocarbamates, respectively. This

reactivity is the basis for its use as a building block in the synthesis of various heterocyclic

compounds.

The presence of the electron-withdrawing cyano group can influence the reactivity of the

isothiocyanate moiety. The stability of isothiocyanates can be limited, and they are often

sensitive to moisture and light. Storage in a cool, dark, and dry environment is recommended.

Experimental Protocols
Synthesis of Isothiocyanates
A general and widely used method for the synthesis of isothiocyanates involves the reaction of

a primary amine with carbon disulfide to form a dithiocarbamate salt in situ, followed by

desulfurization.[2][3][4]

General Experimental Workflow for Isothiocyanate Synthesis:
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Step 1: Dithiocarbamate Formation

Step 2: Desulfurization

Primary Amine (R-NH2)

Dithiocarbamate Salt Intermediate

Carbon Disulfide (CS2)

Base (e.g., Triethylamine)

Isothiocyanate (R-N=C=S)

Reaction

Desulfurizing Agent (e.g., Tosyl Chloride)
Mediates

Click to download full resolution via product page

Caption: General workflow for the synthesis of isothiocyanates from primary amines.

Detailed Protocol for a One-Pot Synthesis of Isothiocyanates:

To a solution of the primary amine in a suitable solvent (e.g., dichloromethane), add a base

such as triethylamine.

Add carbon disulfide dropwise at room temperature and stir the mixture.

After the formation of the dithiocarbamate salt is complete (as monitored by TLC), add a

desulfurizing agent (e.g., tosyl chloride).

Continue stirring until the reaction is complete.
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Work up the reaction mixture by washing with water and brine, drying the organic layer, and

concentrating under reduced pressure.

The crude isothiocyanate can then be purified by column chromatography on silica gel.

Analytical Methods
High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry

(GC-MS) are the primary analytical techniques for the determination and quantification of

isothiocyanates.[5] Due to the lack of a strong chromophore in some isothiocyanates,

derivatization is often employed to enhance detection by UV-Vis or fluorescence detectors.[6]

General Workflow for HPLC Analysis of Isothiocyanates:

Sample containing Isothiocyanate Solvent Extraction (e.g., Dichloromethane) Derivatization (Optional, e.g., with 1,2-benzenedithiol) HPLC Separation (Reversed-phase) Detection (UV-Vis or MS) Quantification

Click to download full resolution via product page

Caption: General workflow for the HPLC analysis of isothiocyanates.

Biological Activity and Signaling Pathways
While specific studies on the biological activity of 2-Cyanoethyl isothiocyanate are limited, the

broader class of isothiocyanates is well-known for its significant anticancer and antimicrobial

properties.[7][8][9][10] These biological effects are generally attributed to their ability to

modulate various cellular signaling pathways.

Anticancer Activity
Isothiocyanates have been shown to inhibit the growth of various cancer cell lines and prevent

carcinogen-induced tumors in animal models.[7][11][12][13] The proposed mechanisms of

action include:

Induction of Apoptosis: Isothiocyanates can trigger programmed cell death in cancer cells

through both intrinsic and extrinsic pathways.[7][13] This often involves the activation of

caspases and modulation of Bcl-2 family proteins.
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Cell Cycle Arrest: Many isothiocyanates cause cell cycle arrest, typically at the G2/M phase,

thereby inhibiting cancer cell proliferation.[7][13]

Modulation of Signaling Pathways: Isothiocyanates are known to interact with multiple

signaling pathways that are often dysregulated in cancer, including the MAPK and PI3K/Akt

pathways.[7]

Induction of Phase II Detoxification Enzymes: Isothiocyanates can upregulate the expression

of phase II enzymes, such as glutathione S-transferases, which are involved in the

detoxification of carcinogens.[11] This is often mediated through the activation of the Nrf2

signaling pathway.

Simplified Signaling Pathway for Isothiocyanate-Induced Apoptosis:

Isothiocyanate

ROS Generation

Mitochondrial Stress

Caspase-9 Activation

Caspase-3 Activation

Apoptosis
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Caption: Simplified intrinsic apoptosis pathway induced by isothiocyanates.

Antimicrobial Activity
Several isothiocyanates have demonstrated broad-spectrum antimicrobial activity against

bacteria and fungi, including antibiotic-resistant strains.[5][8][9][10] The proposed mechanisms

involve the disruption of cell membrane integrity and the inhibition of essential enzymes. The

aromatic isothiocyanates are suggested to be more effective due to their ability to cross

bacterial membranes.[10]

Conclusion
2-Cyanoethyl isothiocyanate is a versatile chemical entity with potential applications in

organic synthesis and drug discovery. While specific experimental data for this compound is

sparse, the well-documented reactivity and biological activities of the isothiocyanate class of

compounds provide a strong rationale for further investigation. Future research should focus on

the detailed characterization of its physical and chemical properties, the development of

optimized synthetic and analytical methods, and the exploration of its specific biological effects

and mechanisms of action. Such studies will be crucial in unlocking the full potential of 2-
Cyanoethyl isothiocyanate for scientific and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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